Cas no 2352095-27-1 (2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid
• CAS No: 2352095-27-1
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5630383
• PubChem ID: 165939004
• Update Time: 2025-06-11

2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-(3-methylpyridin-2-yl)acetic acid
• EN300-28290232
• 2352095-27-1
• 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid

• Inchi： 1S/C16H16N2O4/c1-11-6-5-9-17-13(11)14(15(19)20)18-16(21)22-10-12-7-3-2-4-8-12/h2-9,14H,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key： VULDZUGWMPOLRG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1C(C)=CC=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid

Introduction to 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid (CAS No. 2352095-27-1)

2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid (CAS No. 2352095-27-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-L-Pic-OMe, is a derivative of picolinic acid and features a benzyl carbamate group, making it a valuable intermediate in the synthesis of various bioactive molecules. Its unique structural properties have attracted considerable attention from researchers aiming to develop novel therapeutic agents and explore its biological activities.

The molecular structure of 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid consists of a central carboxylic acid moiety, a benzyl carbamate group, and a 3-methylpyridine ring. The presence of these functional groups imparts specific chemical and biological properties to the compound. The carboxylic acid group can participate in various chemical reactions, such as esterification and amide formation, while the benzyl carbamate group provides protection for the amino functionality, which can be selectively deprotected under appropriate conditions. The 3-methylpyridine ring, on the other hand, contributes to the compound's lipophilicity and potential for interaction with biological targets.

Recent studies have highlighted the potential of 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The benzyl carbamate group has been found to enhance the stability and bioavailability of the molecule, while the 3-methylpyridine ring facilitates its interaction with specific protein targets involved in inflammatory and cancer pathways.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the use of 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid as a scaffold for the development of new antibiotics. The compound's ability to form stable complexes with metal ions was exploited to create metalloantibiotics with enhanced antibacterial activity against multidrug-resistant bacteria. This approach has shown promising results in preliminary in vitro and in vivo studies, suggesting that this compound could be a valuable starting point for further drug development efforts.

The synthesis of 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid typically involves several steps, including the formation of the benzyl carbamate group and the coupling of the picolinic acid derivative. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of 3-methylpicolinic acid with benzyl chloroformate followed by coupling with an appropriate amino acid derivative using coupling reagents such as EDCI or HATU. These synthetic strategies have been optimized to achieve high yields and purity levels, making it feasible to produce this compound on a larger scale for research and development purposes.

The physicochemical properties of 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid have also been extensively studied. It is a white crystalline solid with a melting point ranging from 160°C to 165°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol but has limited solubility in water. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid should be stored under dry conditions at room temperature to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and safety goggles. Additionally, it is important to ensure proper disposal of any waste materials generated during its use or synthesis.

The future prospects for 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in different therapeutic areas. For example, scientists are investigating how changes to the benzyl carbamate group or the 3-methylpyridine ring can affect its biological activity and selectivity towards specific targets. These efforts are expected to lead to the discovery of new derivatives with improved therapeutic profiles.

In conclusion, 2-{(benzyloxy)carbonylamino}-2-(3-methylpyridin-2-yl)acetic acid (CAS No. 2352095-27-1) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in drug discovery and development efforts.